Cas no 35180-02-0 (Chloromethyl 1,1-dimethylethyl carbonate)
Chloromethyl 1,1-dimethylethyl carbonate is a versatile alkylating and carbamoylating agent used in organic synthesis. Its key advantages include its stability under standard conditions and its reactivity as a protecting group for alcohols and amines, particularly in peptide and pharmaceutical synthesis. The tert-butyl carbonate moiety offers selective deprotection under mild acidic conditions, while the chloromethyl group enables further functionalization. This compound is particularly valuable in multi-step syntheses where orthogonal protection strategies are required. Its balanced reactivity profile makes it suitable for applications in fine chemical and intermediate production, ensuring high yields and minimal side reactions.
35180-02-0 structure
Product name:Chloromethyl 1,1-dimethylethyl carbonate
Chloromethyl 1,1-dimethylethyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- AKOS006384040
- MFCD19232245
- 851-531-7
- SCHEMBL2912096
- 35180-02-0
- Chloromethyl 1,1-dimethylethyl carbonate
- EN300-6453721
- SY288350
- tert-Butyl (Chloromethyl) Carbonate
- DTXSID601273630
- G62045
- t-Butyl Chloromethyl Carbonate
- HGHYERVLYRBRPJ-UHFFFAOYSA-N
- DTXCID501704195
- Carbonic acid, chloromethyl 1,1-dimethylethyl ester
- tert-butyl chloromethyl carbonate
-
- MDL： MFCD19232245
- Inchi： InChI=1S/C6H11ClO3/c1-6(2,3)10-5(8)9-4-7/h4H2,1-3H3
- InChI Key： HGHYERVLYRBRPJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 166.0396719Da
- Monoisotopic Mass: 166.0396719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Chloromethyl 1,1-dimethylethyl carbonate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6453721-0.25g |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95.0% | 0.25g |
$232.0 | 2025-03-15 | |
| Enamine | EN300-6453721-5.0g |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95.0% | 5.0g |
$1946.0 | 2025-03-15 | |
| Enamine | EN300-6453721-0.05g |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95.0% | 0.05g |
$109.0 | 2025-03-15 | |
| 1PlusChem | 1P01EJS6-250mg |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 250mg |
$339.00 | 2024-05-04 | |
| 1PlusChem | 1P01EJS6-100mg |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 100mg |
$256.00 | 2024-05-04 | |
| A2B Chem LLC | AX57638-100mg |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 100mg |
$207.00 | 2024-04-20 | |
| A2B Chem LLC | AX57638-500mg |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 500mg |
$420.00 | 2024-04-20 | |
| A2B Chem LLC | AX57638-1g |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 1g |
$528.00 | 2024-04-20 | |
| A2B Chem LLC | AX57638-10g |
tert-butyl chloromethyl carbonate |
35180-02-0 | 95% | 10g |
$4031.00 | 2024-04-20 | |
| Aaron | AR01EK0I-50mg |
Chloromethyl 1,1-dimethylethyl carbonate |
35180-02-0 | 95% | 50mg |
$175.00 | 2025-04-01 |
Chloromethyl 1,1-dimethylethyl carbonate Related Literature
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
-
A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:35180-02-0)
Purity:99%
Quantity:1g
Price ($):915